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Abstract

Foslevcromakalim (formerly QLS-101) is a novel, water-soluble prodrug of levcromakalim, a
potent adenosine triphosphate-sensitive potassium (KATP) channel opener, currently under
investigation as a topical ophthalmic solution for the reduction of intraocular pressure (IOP) in
patients with glaucoma and ocular hypertension. This technical guide provides a
comprehensive overview of the pharmacology of foslevcromakalim, including its mechanism
of action, preclinical and clinical efficacy, safety profile, and the experimental methodologies
employed in its evaluation. By targeting the conventional outflow pathway through a unique
mechanism, foslevcromakalim represents a promising new therapeutic class for the
management of glaucoma.

Introduction

Glaucoma is a leading cause of irreversible blindness worldwide, characterized by progressive
optic neuropathy and visual field loss. Elevated intraocular pressure (IOP) is the primary
modifiable risk factor for the development and progression of glaucoma. Current therapeutic
strategies primarily focus on reducing agueous humor production or increasing its outflow
through the uveoscleral or conventional pathways. However, a significant unmet need remains
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for novel therapeutic agents with distinct mechanisms of action that can provide additional IOP
lowering or be effective in patients who are refractory to existing treatments.

Foslevcromakalim emerges as a first-in-class therapeutic candidate that targets the ATP-
sensitive potassium (KATP) channels in the eye. As a prodrug, foslevcromakalim is converted
to its active moiety, levcromakalim, in ocular tissues. Levcromakalim, a selective KATP channel
opener, induces hyperpolarization of cell membranes, leading to smooth muscle relaxation. In
the eye, this action is believed to enhance aqueous humor outflow through the trabecular
meshwork and Schlemm's canal, thereby reducing IOP. This guide delves into the core
pharmacological principles of foslevcromakalim, presenting key data and experimental
designs that form the basis of its development.

Mechanism of Action

Foslevcromakalim's therapeutic effect is mediated by its active metabolite, levcromakalim,
which is a potent opener of ATP-sensitive potassium (KATP) channels. These channels are
hetero-octameric protein complexes composed of four pore-forming inwardly rectifying
potassium channel (Kir6.x) subunits and four regulatory sulfonylurea receptor (SURX) subunits.

The proposed mechanism of action for foslevcromakalim in lowering IOP involves the
following steps:

o Topical Administration and Conversion: Foslevcromakalim is administered as a topical
ophthalmic solution. Its water-solubility facilitates formulation and delivery to the ocular
surface. In ocular tissues, it is rapidly converted by phosphatases to the active compound,
levcromakalim.[1]

o KATP Channel Activation: Levcromakalim binds to the SUR2B subunit of the KATP channels
present in the cells of the trabecular meshwork and the endothelium of Schlemm's canal.

o Cellular Hyperpolarization: Activation of KATP channels leads to an efflux of potassium ions
(K+) from the cells, causing hyperpolarization of the cell membrane.

o Smooth Muscle Relaxation and Increased Outflow: The hyperpolarization of trabecular
meshwork cells and the endothelial cells of Schlemm's canal leads to cellular relaxation. This
relaxation is thought to increase the effective filtration area of the trabecular meshwork and
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dilate Schlemm's canal, thereby increasing the outflow of aqueous humor through the
conventional pathway.

o Reduction of Episcleral Venous Pressure: Evidence also suggests that KATP channel
openers can induce vasodilation of the episcleral veins, which may contribute to a reduction
in episcleral venous pressure and consequently lower IOP.[2]

Signaling Pathway

The activation of KATP channels by levcromakalim initiates a signaling cascade that ultimately
leads to the relaxation of the trabecular meshwork. While the complete pathway is still under
investigation, evidence suggests the involvement of the Extracellular signal-regulated kinase
(Erk1/2) pathway.
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Caption: Proposed signaling pathway of foslevcromakalim in the trabecular meshwork.
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Data Presentation: Efficacy and Safety

While the full peer-reviewed data from the Phase 2 clinical trial of foslevcromakalim (QLS-
101), known as the QC-201 study, are not yet publicly available, press releases from Qlaris Bio
have indicated a "positive efficacy signal" and a "favorable safety and tolerability profile”.[1][3]

To provide an indication of the potential efficacy of this class of compounds, data from the
Phase 2 trials of a closely related topical KATP channel modulator, QLS-111, are presented
below. These trials, Osprey and Apteryx, evaluated the IOP-lowering effect of QLS-111 in
patients with primary open-angle glaucoma (POAG) or ocular hypertension (OHT).

Table 1: Summary of Efficacy Data from the Osprey Phase 2 Trial (QLS-111)

QLS-111 (0.015% once

Parameter . Vehicle
daily)
Baseline Mean Diurnal IOP
23.0 N/A
(mmHg)
Mean IOP Reduction from
3.7 N/A

Baseline (mmHg)

Data from a press release regarding the Osprey trial (NCT06016972).[4]

Table 2: Summary of Efficacy Data from the Apteryx Phase 2 Trial (QLS-111 as adjunctive
therapy to Latanoprost)

Latanoprost + QLS- Latanoprost + QLS-
Parameter 111 (0.015% once 111 (0.015% twice Latanoprost Alone
daily) daily)

Baseline Mean
Diurnal IOP (mmHg) 19.8 19.8 19.8

on Latanoprost

Additional Mean I0OP
Reduction (mmHg)

3.2 3.6 N/A
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Data from a press release regarding the Apteryx trial (NCT06249152).[4]

Table 3: Preclinical Pharmacokinetic Parameters of a Cromakalim Prodrug (CKLP1) in Hound

Dogs
Levcromakalim
Parameter CKLP1 .
(metabolite)
Half-life (t¥2) (min) 295.3+140.4 96.2 + 27
Maximum Concentration
105+1.6 1.2+0.2
(Cmax) (ng/mL)
Area Under the Curve
5261.4 £+ 918.9 281.2 +110.8

(AUClast) (ng-min/mL)

Data from a study on CKLP1, a similar cromakalim prodrug.[5]

Experimental Protocols

The clinical development of foslevcromakalim has involved rigorous preclinical and clinical
testing. The following sections outline the methodologies for key experiments cited in the
evaluation of KATP channel openers in ophthalmology.

Clinical Trial Protocol (Based on QLS-101 Phase 2
Studies)

The Phase 2 clinical program for foslevcromakalim (QLS-101) included the QC-201 and QC-
202 studies.

o Study Design: Randomized, double-masked, active-controlled (QC-202 vs. timolol), multi-
center studies.

o Patient Population: Patients with primary open-angle glaucoma, ocular hypertension, or
normal-tension glaucoma.

 Inclusion Criteria: Age = 18 years, diagnosis of POAG or OHT, and a baseline I0P within a
specified range.
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Exclusion Criteria: History of significant ocular surgery, ocular inflammation, or use of

confounding medications.

Intervention: Topical ophthalmic solution of foslevcromakalim (various concentrations) or
active comparator (e.g., timolol 0.5%).

Primary Endpoints:

o Change from baseline in diurnal IOP at a specified time point (e.g., Day 28).
o Evaluation of ocular and systemic adverse events.

Secondary Endpoints:

o Percentage of patients achieving a 220% reduction in IOP.

o Mean change in IOP at different time points.
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Caption: A simplified workflow for a Phase 2 clinical trial of an IOP-lowering drug.
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Measurement of Aqueous Humor Outflow Facility

o Method:Ex vivo perfusion of human anterior segments.

e Procedure:

(¢]

Human donor eyes are dissected to isolate the anterior segment.
o The anterior segment is mounted in a perfusion chamber.

o A perfusion medium (e.g., DMEM) is infused into the anterior chamber at a constant flow
rate or pressure.

o The corresponding IOP is measured using a pressure transducer.

o The test compound (foslevcromakalim or levcromakalim) is added to the perfusion
medium.

o Changes in IOP are recorded, and the outflow facility (C) is calculated using the Goldmann
equation: C = F/ (IOP - EVP), where F is the flow rate and EVP is the episcleral venous
pressure (often assumed to be zero in this model).

Patch-Clamp Electrophysiology of Trabecular Meshwork
Cells

» Method: Whole-cell patch-clamp recording.

e Procedure:

[¢]

Primary human trabecular meshwork cells are cultured.

[¢]

A glass micropipette with a small tip diameter is filled with an internal solution and brought
into contact with the cell membrane.

[¢]

A high-resistance "giga-seal" is formed between the pipette and the cell membrane.

o

The membrane patch is ruptured to allow electrical access to the whole cell.
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o The membrane potential is clamped at a specific voltage, and the resulting currents are
measured.

o The test compound (levcromakalim) is applied to the cell, and changes in potassium
currents are recorded to confirm KATP channel activation.

Future Directions

The promising preclinical and early clinical data for foslevcromakalim and related KATP
channel modulators warrant further investigation. Future research will likely focus on:

e Phase 3 Clinical Trials: Larger, pivotal trials to confirm the efficacy and safety of
foslevcromakalim for the treatment of glaucoma and ocular hypertension.

o Combination Therapy: Evaluating the additive IOP-lowering effects of foslevcromakalim
when used in conjunction with other classes of glaucoma medications, such as prostaglandin
analogs and rho kinase inhibitors.

o Neuroprotection: Investigating the potential neuroprotective effects of foslevcromakalim on
retinal ganglion cells, independent of its IOP-lowering activity.

e Long-term Safety: Assessing the long-term safety and tolerability of chronic topical
administration of foslevcromakalim.

Conclusion

Foslevcromakalim represents a novel approach to the medical management of glaucoma. By
targeting ATP-sensitive potassium channels in the conventional outflow pathway, it offers a
distinct mechanism of action with the potential to provide significant IOP reduction. The
available data suggest a favorable efficacy and safety profile, positioning foslevcromakalim as
a promising candidate for a new class of ocular hypotensive agents. Further clinical
development will be crucial to fully elucidate its therapeutic role in the glaucoma treatment
paradigm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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